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Compound of Interest

Compound Name: Isobutylcyclopentane

Cat. No.: B1594832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isobutylcyclopentane, with the chemical formula C9H18, is a cycloalkane that consists of a

cyclopentane ring substituted with an isobutyl group.[1][2] As a non-polar organic compound, it

finds applications as a solvent and as an intermediate in the synthesis of more complex

molecules.[1][2] Understanding its physical properties is crucial for its application in organic

synthesis, materials science, and for ensuring safe handling and storage. This guide provides a

comprehensive overview of the key physical properties of isobutylcyclopentane, supported by

experimental methodologies and data visualizations.

Core Physical Properties
The physical characteristics of isobutylcyclopentane are summarized in the table below,

providing a clear reference for its fundamental properties.
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Property Value Units

Molecular Weight 126.24 g/mol

Boiling Point 147.97 - 150.2 °C

Melting Point -115.22 °C

Density 0.7769 - 0.8 g/cm³

Refractive Index 1.4273 - 1.434

Vapor Pressure 4.9 - 4.95 mmHg at 25°C

Flash Point 31.5 °C

Experimental Protocols
While specific experimental data for the determination of every physical property of

isobutylcyclopentane is not readily available in the public domain, the following are detailed,

standard methodologies that are broadly applicable to the characterization of liquid alkanes like

isobutylcyclopentane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound like isobutylcyclopentane, the boiling point is a key indicator

of its volatility and purity.

Methodology: Distillation

Apparatus Setup: A standard distillation apparatus is assembled, consisting of a round-

bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a

receiving flask.

Sample Preparation: A sample of isobutylcyclopentane is placed in the round-bottom flask

along with a few boiling chips to ensure smooth boiling.

Heating: The heating mantle is turned on and the temperature is gradually increased.
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Data Collection: The temperature is recorded when the liquid begins to boil and a steady

stream of distillate is collected in the receiving flask. This temperature is the boiling point of

the liquid at the recorded atmospheric pressure.

Apparatus Setup

Experimental Process

Round-bottom flask with Isobutylcyclopentane

Heating Mantle

Distillation Head with Thermometer

Gradual Heating

Condenser Receiving Flask

Observation of Boiling and Condensation

Temperature Recording

Collection of Distillate

ResultBoiling Point
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Fig 1. Experimental workflow for boiling point determination.

Determination of Density
Density is a fundamental physical property that relates the mass of a substance to the volume it

occupies.

Methodology: Pycnometry

Pycnometer Preparation: A pycnometer (a flask with a specific, known volume) is cleaned,

dried, and weighed accurately.
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Sample Filling: The pycnometer is filled with isobutylcyclopentane, ensuring no air bubbles

are trapped. The stopper is inserted, and any excess liquid is wiped off.

Weighing: The filled pycnometer is weighed.

Calculation: The mass of the isobutylcyclopentane is determined by subtracting the mass

of the empty pycnometer from the mass of the filled pycnometer. The density is then

calculated by dividing the mass of the sample by the known volume of the pycnometer.

Clean and Weigh Empty Pycnometer (m1)

Fill Pycnometer with Isobutylcyclopentane

Weigh Filled Pycnometer (m2)

Calculate Mass of Isobutylcyclopentane (m = m2 - m1) Record Volume of Pycnometer (V)

Calculate Density (ρ = m / V)

Click to download full resolution via product page

Fig 2. Logical steps for density determination using a pycnometer.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and can be used for

identification and purity assessment.
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Methodology: Refractometry

Instrument Calibration: An Abbe refractometer is calibrated using a standard liquid with a

known refractive index (e.g., distilled water).

Sample Application: A few drops of isobutylcyclopentane are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the boundary line between the light and dark fields is

sharp and centered on the crosshairs.

Reading: The refractive index value is read from the instrument's scale. The temperature

should also be recorded as the refractive index is temperature-dependent.

Signaling Pathways and Logical Relationships
As a simple hydrocarbon, isobutylcyclopentane is not involved in biological signaling

pathways. Its primary relevance in a biological or pharmaceutical context would be as a non-

polar solvent or as a building block in the synthesis of more complex, biologically active

molecules. The logical relationship of its physical properties is primarily with its molecular

structure.

Molecular Structure

Physical Properties
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Fig 3. Relationship between molecular structure and physical properties.

Conclusion
This technical guide has provided a detailed overview of the key physical properties of

isobutylcyclopentane, including its molecular weight, boiling and melting points, density, and

refractive index. Standard experimental methodologies for determining these properties have

been outlined to provide a practical framework for laboratory professionals. While

isobutylcyclopentane does not participate in biological signaling, its physical characteristics,

which are directly influenced by its molecular structure, are fundamental to its applications in

research and development. The data and protocols presented herein serve as a valuable

resource for scientists and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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